Cas no 2228556-26-9 (1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-ol)

1-1-(3-Fluoro-4-nitrophenyl)cyclopropylethan-1-ol is a fluorinated nitrophenyl-substituted cyclopropanol derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structural features, including the cyclopropyl ring and electron-withdrawing nitro and fluoro substituents, contribute to its utility as an intermediate in the development of bioactive molecules. The presence of both fluorine and nitro groups enhances reactivity, facilitating further functionalization, while the cyclopropanol moiety offers steric constraints that may influence stereoselective transformations. This compound is particularly valuable in medicinal chemistry for the design of enzyme inhibitors or receptor modulators due to its ability to confer metabolic stability and binding specificity. Suitable for controlled reactions under optimized conditions.

1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-ol structure

2228556-26-9 structure

Product Name:1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-ol

CAS No:2228556-26-9

MF:C₁₁H₁₂FNO₃

MW:225.216286659241

CID:6085107

PubChem ID:165977824

Update Time:2025-10-29

1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-ol
- 2228556-26-9
- 1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol
- EN300-1804150
- Inchi： 1S/C11H12FNO3/c1-7(14)11(4-5-11)8-2-3-10(13(15)16)9(12)6-8/h2-3,6-7,14H,4-5H2,1H3
- InChI Key： SHTQVZKMSUJKAI-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1(C(C)O)CC1)[N+](=O)[O-]

Computed Properties

Exact Mass: 225.08012141g/mol
Monoisotopic Mass: 225.08012141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66Å²

1-1-(3-fluoro-4-nitrophenyl)cyclopropylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1804150-0.05g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	0.05g	$959.0	2023-09-19
Enamine	EN300-1804150-0.1g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	0.1g	$1005.0	2023-09-19
Enamine	EN300-1804150-0.25g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	0.25g	$1051.0	2023-09-19
Enamine	EN300-1804150-0.5g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	0.5g	$1097.0	2023-09-19
Enamine	EN300-1804150-1.0g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	1g	$1142.0	2023-05-23
Enamine	EN300-1804150-2.5g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	2.5g	$2240.0	2023-09-19
Enamine	EN300-1804150-5.0g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	5g	$3313.0	2023-05-23
Enamine	EN300-1804150-10.0g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	10g	$4914.0	2023-05-23
Enamine	EN300-1804150-1g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	1g	$1142.0	2023-09-19
Enamine	EN300-1804150-5g	1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]ethan-1-ol	2228556-26-9	5g	$3313.0	2023-09-19